Cas no 39545-34-1 ((4-methylphenyl)methyl chloroformate)

(4-Methylphenyl)methyl chloroformate is a reactive chloroformate ester widely used as a versatile reagent in organic synthesis, particularly for the introduction of the (4-methylbenzyl)oxycarbonyl (Moz) protecting group. Its key advantages include high reactivity toward nucleophiles, enabling efficient protection of amines, alcohols, and thiols under mild conditions. The aromatic methyl group enhances stability while maintaining favorable leaving-group properties for subsequent deprotection. This compound is valued for its selectivity in multi-step syntheses, especially in peptide and pharmaceutical chemistry, where orthogonal protecting strategies are critical. Proper handling under anhydrous conditions is recommended due to moisture sensitivity. Its well-defined reactivity profile makes it a reliable choice for controlled functionalization in complex molecular architectures.
(4-methylphenyl)methyl chloroformate structure
39545-34-1 structure
Product Name:(4-methylphenyl)methyl chloroformate
CAS No:39545-34-1
MF:C9H9ClO2
MW:184.619561910629
CID:3418678
PubChem ID:13292932
Update Time:2025-10-24

(4-methylphenyl)methyl chloroformate Chemical and Physical Properties

Names and Identifiers

    • CARBONOCHLORIDIC ACID, (4-METHYLPHENYL)METHYL ESTER
    • (4-Methylphenyl)methyl chloroformate
    • (4-Methylphenyl)methylchloroformate
    • SCHEMBL6556972
    • SHZSTUDDHRIOCR-UHFFFAOYSA-N
    • EN300-1612685
    • 4-methylbenzyl carbonochloridate
    • 39545-34-1
    • (4-methylphenyl)methyl chloroformate
    • Inchi: 1S/C9H9ClO2/c1-7-2-4-8(5-3-7)6-12-9(10)11/h2-5H,6H2,1H3
    • InChI Key: SHZSTUDDHRIOCR-UHFFFAOYSA-N
    • SMILES: ClC(=O)OCC1C=CC(C)=CC=1

Computed Properties

  • Exact Mass: 184.0291072g/mol
  • Monoisotopic Mass: 184.0291072g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 151
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 26.3Ų

(4-methylphenyl)methyl chloroformate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1612685-0.05g
(4-methylphenyl)methyl chloroformate
39545-34-1
0.05g
$256.0 2023-06-04
Enamine
EN300-1612685-0.1g
(4-methylphenyl)methyl chloroformate
39545-34-1
0.1g
$383.0 2023-06-04
Enamine
EN300-1612685-0.25g
(4-methylphenyl)methyl chloroformate
39545-34-1
0.25g
$546.0 2023-06-04
Enamine
EN300-1612685-0.5g
(4-methylphenyl)methyl chloroformate
39545-34-1
0.5g
$858.0 2023-06-04
Enamine
EN300-1612685-1.0g
(4-methylphenyl)methyl chloroformate
39545-34-1
1g
$1100.0 2023-06-04
Enamine
EN300-1612685-2.5g
(4-methylphenyl)methyl chloroformate
39545-34-1
2.5g
$2155.0 2023-06-04
Enamine
EN300-1612685-5.0g
(4-methylphenyl)methyl chloroformate
39545-34-1
5g
$3189.0 2023-06-04
Enamine
EN300-1612685-10.0g
(4-methylphenyl)methyl chloroformate
39545-34-1
10g
$4729.0 2023-06-04
Enamine
EN300-1612685-50mg
(4-methylphenyl)methyl chloroformate
39545-34-1
50mg
$256.0 2023-09-23
Enamine
EN300-1612685-100mg
(4-methylphenyl)methyl chloroformate
39545-34-1
100mg
$383.0 2023-09-23

Additional information on (4-methylphenyl)methyl chloroformate

(4-Methylphenyl)methyl Chloroformate (CAS No. 39545-34-1): A Comprehensive Overview

(4-Methylphenyl)methyl chloroformate, with the CAS number 39545-34-1, is a versatile organic compound that finds applications in various fields, including pharmaceuticals, chemical synthesis, and materials science. This compound is characterized by its unique structure, which includes a chloroformate group and a 4-methylphenyl substituent. The combination of these functional groups imparts specific chemical properties that make it valuable in a range of synthetic processes and research applications.

The molecular formula of (4-methylphenyl)methyl chloroformate is C9H9O2Cl, and its molecular weight is approximately 188.62 g/mol. The compound is typically a colorless to pale yellow liquid at room temperature, with a characteristic odor. It is soluble in common organic solvents such as dichloromethane, ethyl acetate, and toluene, but it is not soluble in water. These physical properties make it suitable for use in various chemical reactions and processes.

In the realm of pharmaceutical research, (4-methylphenyl)methyl chloroformate has gained attention due to its potential as an intermediate in the synthesis of active pharmaceutical ingredients (APIs). The chloroformate group can be readily converted into other functional groups through nucleophilic substitution reactions, making it a valuable building block in the development of new drugs. Recent studies have explored its use in the synthesis of prodrugs, which are designed to enhance the bioavailability and stability of therapeutic agents.

A notable application of (4-methylphenyl)methyl chloroformate is in the synthesis of carbamates, which are important compounds in both pharmaceutical and agricultural chemistry. Carbamates are widely used as insecticides and herbicides due to their ability to inhibit cholinesterase enzymes. In pharmaceuticals, carbamates are used as prodrugs to improve the pharmacokinetic properties of drugs. For example, the compound can be used to synthesize carbamate derivatives that are more stable and have improved solubility compared to their parent compounds.

The reactivity of the chloroformate group in (4-methylphenyl)methyl chloroformate allows for its use in various synthetic transformations. One such transformation is the formation of urethanes through reaction with alcohols or amines. Urethanes are important intermediates in the synthesis of polyurethanes, which are widely used in coatings, adhesives, and elastomers. The ability to control the reactivity of the chloroformate group through careful selection of reaction conditions makes this compound a valuable tool in polymer science.

In addition to its applications in pharmaceuticals and materials science, (4-methylphenyl)methyl chloroformate has been studied for its potential use in analytical chemistry. The compound can be used as a derivatizing agent to improve the detection and quantification of certain analytes. For example, it has been used to derivatize amino acids for gas chromatography-mass spectrometry (GC-MS) analysis. The derivatized compounds often exhibit improved volatility and thermal stability, making them easier to detect and quantify.

The safety profile of (4-methylphenyl)methyl chloroformate is an important consideration for its use in various applications. While it is not classified as a hazardous substance under many regulatory frameworks, it should be handled with care due to its reactivity and potential for forming toxic byproducts during certain reactions. Proper personal protective equipment (PPE) should be used when handling this compound, and it should be stored in a well-ventilated area away from incompatible materials.

In conclusion, (4-methylphenyl)methyl chloroformate (CAS No. 39545-34-1) is a multifaceted organic compound with a wide range of applications in pharmaceuticals, chemical synthesis, materials science, and analytical chemistry. Its unique structure and reactivity make it an essential building block in the development of new drugs, polymers, and analytical methods. Ongoing research continues to uncover new uses for this versatile compound, further solidifying its importance in the scientific community.

Recommended suppliers
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.